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Compound of Interest

Compound Name: VU0090157

Cat. No.: B1682263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the intraperitoneal (IP) injection of

VU0090157, a positive allosteric modulator (PAM) of the M1 muscarinic acetylcholine receptor,

in a research setting. The following procedures are based on established methodologies for

similar compounds and general best practices for in vivo studies.

Summary of Quantitative Data
For successful in vivo studies, proper formulation and dosage are critical. The following table

summarizes key quantitative parameters for the intraperitoneal administration of M1 PAMs,

providing a strong starting point for studies involving VU0090157.
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Parameter Value/Range
Vehicle
Composition

Species Notes

Dosage Range 1 - 100 mg/kg

10% Tween® 80

in sterile water or

saline

Mouse

Dose-dependent

effects and

potential for

adverse events

at higher

concentrations

should be

considered.[1]

Vehicle
10% Tween® 80

(pH 7.0)
N/A Mouse

A common

vehicle for

administering M1

PAMs via

intraperitoneal

injection.[1][2][3]

Concentration for

Injection
3 mg/mL

10% Tween® 80

in sterile water
Mouse

For a 30 mg/kg

dosage.[3]

Injection Volume 10 mL/kg N/A Mouse

Standard

maximum

volume for

intraperitoneal

injections in

mice.

Experimental Protocol: Intraperitoneal Injection of
VU0090157
This protocol outlines the steps for preparing the dosing solution and administering VU0090157
via intraperitoneal injection to mice.

Materials:

VU0090157 powder
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Tween® 80

Sterile, pyrogen-free water for injection or 0.9% sterile saline

Sterile 1.5 mL or 2 mL microcentrifuge tubes

Sterile 10 mL or 15 mL conical tubes

Vortex mixer

Sonicator (optional)

Sterile syringes (1 mL)

Sterile needles (25-27 gauge)

70% ethanol

Animal scale

Appropriate personal protective equipment (PPE)

Procedure:

1. Preparation of 10% Tween® 80 Vehicle: a. In a sterile conical tube, add 1 mL of Tween® 80.

b. Add 9 mL of sterile water for injection or 0.9% saline to the tube. c. Vortex thoroughly until

the Tween® 80 is completely dissolved and the solution is homogenous. This is your 10%

Tween® 80 vehicle.

2. Preparation of VU0090157 Dosing Solution (Example for a 30 mg/kg dose at 3 mg/mL): a.

Weigh the required amount of VU0090157 powder. For example, to prepare 1 mL of a 3 mg/mL

solution, weigh 3 mg of VU0090157. b. Place the weighed VU0090157 into a sterile

microcentrifuge tube. c. Add the appropriate volume of the 10% Tween® 80 vehicle to the

microcentrifuge tube. For a 3 mg/mL solution, add 1 mL of the vehicle. d. Vortex the tube

vigorously for 2-3 minutes to dissolve the compound. e. If the compound is not fully dissolved,

sonicate the tube in a water bath sonicator for 5-10 minutes. f. Visually inspect the solution to

ensure the compound is completely dissolved and there are no particulates.
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3. Animal Preparation and Injection: a. Weigh the mouse accurately to determine the correct

injection volume. The injection volume is typically 10 mL/kg body weight. For a 25g mouse, the

injection volume would be 0.25 mL. b. Gently restrain the mouse. c. Locate the injection site in

the lower right quadrant of the abdomen. This helps to avoid puncturing the cecum, bladder, or

other vital organs. d. Swab the injection site with 70% ethanol. e. Insert the needle at a 15-20

degree angle, bevel up. f. Gently aspirate to ensure the needle has not entered a blood vessel

or organ. If blood or any fluid is aspirated, discard the syringe and prepare a new one. g. If no

fluid is aspirated, slowly and steadily inject the VU0090157 solution. h. Withdraw the needle

and return the mouse to its cage. i. Monitor the animal for any adverse reactions post-injection.

Signaling Pathway and Experimental Workflow
Diagram of the M1 Muscarinic Acetylcholine Receptor Signaling Pathway
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Caption: M1 receptor signaling enhanced by VU0090157.

Experimental Workflow for Intraperitoneal Injection
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Caption: Workflow for VU0090157 intraperitoneal injection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1682263#intraperitoneal-injection-protocol-for-
vu0090157]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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